Cas no 28336-57-4 (Benzene, 1,1',1''-[(1a,3a,5b)-1,3,5-cyclohexanetriyl]tris- (9CI))

• Product Name: Benzene, 1,1',1''-[(1a,3a,5b)-1,3,5-cyclohexanetriyl]tris- (9CI)
• CAS No: 28336-57-4
• MF: C₂₄H₂₄
• MW: 312.447366714478
• CID: 282082
• PubChem ID: 119930
• Update Time: 2025-04-19

Benzene, 1,1',1''-[(1a,3a,5b)-1,3,5-cyclohexanetriyl]tris- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,1',1''-[(1a,3a,5b)-1,3,5-cyclohexanetriyl]tris- (9CI)
• 1,1',1''-(1,3,5-Cyclohexanetriyl)tribenzene
• 1,1',1''-cyclohexane-1,3,5-triyltribenzene
• 1,3,5-Triphenylcyclohexane
• 1,3,5-Triphenylcyclohexane, cis,cis-
• 1,3,5-Triphenylcyclohexane, cis,trans-
• 234079-32-4
• OV867N38SU
• Cyclohexane, 1,3,5-triphenyl-
• 1alpha,3alpha,5beta-Triphenylcyclohexane
• 1,3,5-TRIPHENYLCYCLOHEXANE-D5
• 1,1',1''-(1,3,5-Cyclohexanetriyl)trisbenzene, 9CI
• 28336-57-4
• 17342-60-8
• EINECS 248-975-3
• (3,5-diphenylcyclohexyl)benzene
• DTXSID00182572
• Benzene, 1,1',1''-(1,3,5-cyclohexanetriyl)tris-
• 1,1',1''-(1r)-cyclohexane-1,3,5-triyltribenzene
• Q27149102
• CHEBI:176964
• BIDD:ER0393
• cis,trans-1,3,5-triphenylcyclohexane
• BENZENE, 1,1',1''-((1.ALPHA.,3.ALPHA.,5.BETA.)-1,3,5-CYCLOHEXANETRIYL)TRIS-
• BENZENE, 1,1',1''-((1.ALPHA.,3.ALPHA.,5.ALPHA.)-1,3,5-CYCLOHEXANETRIYL)TRIS-
• UNII-81UC4L6QWW
• UNII-OV867N38SU
• CHEBI:176965
• (2(1)r)-2(5)-phenyl-2(1),2(2),2(3),2(4),2(5),2(6)-hexahydro-1(1),2(1):2(3),3(1)-terphenyl
• UNII-RMS11A8E8B
• 1,3,5-triphenyl-cyclohexane
• 1,1',1''-((1alpha,3alpha,5alpha)-1,3,5-cyclohexanetriyl)trisbenzene
• NS00028464
• 1,1',1''-(1s,3s,5s)-cyclohexane-1,3,5-triyltribenzene
• RMS11A8E8B
• 81UC4L6QWW
• Benzene, 1,1',1''-((1alpha,3alpha,5alpha)-1,3,5-cyclohexanetriyl)tris-
• (2(1)s,2(3)s,2(5)s)-2(5)-phenyl-2(1),2(2),2(3),2(4),2(5),2(6)-hexahydro-1(1),2(1):2(3),3(1)-terphenyl
• CHEBI:79936
• cis,cis-1,3,5-triphenylcyclohexane
• Q27288194
• Q27285852

• Inchi： 1S/C24H24/c1-4-10-19(11-5-1)22-16-23(20-12-6-2-7-13-20)18-24(17-22)21-14-8-3-9-15-21/h1-15,22-24H,16-18H2
• InChI Key： YVPJVAWPIRGOJN-UHFFFAOYSA-N
• SMILES： C1(C2C=CC=CC=2)CC(C2C=CC=CC=2)CC(C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 312.18792
• Monoisotopic Mass: 312.187800766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 0
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives